Cas no 98892-74-1 (1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1))

• Product Name: 1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1)
• CAS No: 98892-74-1
• MF: C₈H₁₅ClN₂
• MW: 174.671100854874
• CID: 803511
• PubChem ID: 13751980
• Update Time: 2025-04-19

1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1,2-dimethyl-3-propyl-, chloride (1:1)
• 1,2-dimethyl-3-propylimidazol-1-ium,chloride
• 1,2-DIMETHYL-3-PROPYLIMIDAZOLIUM CHLORIDE
• 1,2-dimethyl-3-propylimidazol-1-ium
• 1,2-dimethyl-3-propylimidazol-1-ium;chloride
• SCHEMBL1884665
• 1,2-dimethyl-3-propyl-1H-imidazol-3-ium chloride
• 1-propyl-2,3-dimethylimidazolium chloride
• 98892-74-1
• 2,3-Dimethyl-1-propyl-1H-imidazol-3-ium chloride
• AKOS006331150
• DTXSID80548430

• Inchi： 1S/C8H15N2.ClH/c1-4-5-10-7-6-9(3)8(10)2;/h6-7H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： OJIJIFAYAIXTGP-UHFFFAOYSA-M
• SMILES： [Cl-].N1(C=C[N+](C)=C1C)CCC

Computed Properties

• Exact Mass: 174.09200
• Monoisotopic Mass: 174.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 8.81000
• LogP: -1.96500